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Cat. No.: B147097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N,N-Dimethylpropionamide (DMPA), also known as N,N-dimethylpropanamide, is a polar

aprotic solvent and versatile chemical intermediate with the CAS number 758-96-3.[1][2] Its

unique chemical structure, featuring two methyl groups attached to the nitrogen atom of a

propionamide backbone, provides a distinct set of physical and chemical properties that make

it highly valuable in various organic synthesis applications.[1] DMPA is a colorless liquid with a

high boiling point and thermal stability, making it suitable for a wide range of reaction

conditions.[3] It is a homolog of N,N-dimethylformamide (DMF) and N,N-dimethylacetamide

(DMAC), but offers lower toxicity and volatility compared to DMF.[3] This document provides a

comprehensive overview of DMPA's applications, physical and chemical properties,

experimental protocols, and safety information.

Physical and Chemical Properties
DMPA's utility in organic synthesis is largely dictated by its physical and chemical

characteristics. It is a strong donor solvent, capable of dissolving a wide array of organic

compounds and coordinating with metal ions through its carbonyl oxygen.[1][4]

Table 1: Physical and Chemical Properties of N,N-Dimethylpropionamide
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Property Value Reference

Molecular Formula C₅H₁₁NO [1]

Molecular Weight 101.15 g/mol [5]

CAS Number 758-96-3 [1]

Appearance Colorless liquid [1]

Density 0.92 g/mL at 25 °C [6]

Boiling Point 174-176 °C [1][3]

Melting Point -45 °C [1][7]

Flash Point 62-63 °C [1][7]

Refractive Index 1.438-1.442 at 20 °C [1]

Solubility
Miscible with water and various

organic solvents
[5][8]

Purity ≥99.0% [1]

Applications in Organic Synthesis
DMPA's multifaceted nature allows it to serve several roles in organic synthesis, including as a

solvent, a reagent, an intermediate, and a catalyst.

As a Solvent
Due to its polar aprotic nature and high boiling point, DMPA is an excellent solvent for a variety

of organic reactions and materials.[2][8]

Polymer Synthesis: Similar to DMAC, DMPA is used as a solvent for the synthesis of high-

molecular-weight polymers such as polyimides and polysulfones.[3][9] It is also utilized as a

reaction medium in the production of fibers and films and as a binder for coatings.[3]

General Organic Reactions: Its ability to dissolve a wide range of organic compounds makes

it a suitable solvent for various synthetic transformations.[1][3] It can stabilize charged

intermediates, which can enhance reaction efficiency.[10]
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Electronic Chemicals: In the electronics industry, DMPA serves as a solvent for synthetic

resins, photographic chemicals, and coatings.[1] It is also used in the formulation of lithium

battery electrolytes and in the production of LCD strippers.[1]

As a Reagent and Intermediate
DMPA can act as a building block or a key component in the synthesis of more complex

molecules.[2]

Pharmaceutical and Agrochemical Synthesis: It serves as a vital intermediate in the

manufacturing of active pharmaceutical ingredients (APIs) and agrochemicals.[1][2] Its

reactive amide functionality allows it to participate in a range of reactions to build larger

molecular structures.[2]

Zeolite Synthesis: DMPA has been specifically used as a template molecule in the

preparation of AST-type zeolites, which exhibit a distinct plate-like morphology and have

potential applications in catalysis and separation processes.[4][6][8][11]

As a Catalyst
DMPA can also function as a catalyst, accelerating various organic reactions to improve

product yields.[3]

Reaction Acceleration: It has been shown to accelerate cyclization, halogenation, cyanation,

alkylation, and dehydrogenation reactions.[3][9]

Diagrams and Visualizations
Roles of DMPA in Organic Synthesis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.innospk.com/en/?news/grok-exploring-nn-dimethylpropionamide-applications-and-properties
https://www.innospk.com/en/?news/grok-exploring-nn-dimethylpropionamide-applications-and-properties
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-n-dimethylpropionamide-synthesis-chemical-intermediate-ym
https://www.innospk.com/en/?news/grok-exploring-nn-dimethylpropionamide-applications-and-properties
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-n-dimethylpropionamide-synthesis-chemical-intermediate-ym
https://www.nbinno.com/article/other-organic-chemicals/understanding-n-n-dimethylpropionamide-synthesis-chemical-intermediate-ym
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4259079.htm
https://www.scientificlabs.co.uk/product/carbonyl-compounds/252875-100G
https://www.smolecule.com/products/s772862
https://www.sigmaaldrich.com/SG/en/product/aldrich/252875
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id148361.html
https://www.guidechem.com/question/what-is-the-synthesis-route-of-id148361.html
https://www.benchchem.com/product/b147097
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147097?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N-Dimethylpropionamide
(DMPA)

Solvent Reagent / Intermediate Catalyst

Polymer Synthesis
(Polyimides, Polysulfones) General Organic Reactions Electronic Chemicals Pharmaceuticals &

Agrochemicals
Zeolite Synthesis

(AST-type)
Reaction Acceleration

(Cyclization, Halogenation, etc.)

Click to download full resolution via product page

Caption: Logical relationship of DMPA's roles in synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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